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Compound of Interest

Compound Name: Iron pentacarbonyl

Cat. No.: B077669 Get Quote

This guide provides researchers, scientists, and drug development professionals with essential

information for the safe storage and handling of iron pentacarbonyl, focusing on preventing its

decomposition.

Frequently Asked Questions (FAQs)
Q1: What are the primary causes of iron pentacarbonyl decomposition?

A1: Iron pentacarbonyl (Fe(CO)₅) is sensitive to several environmental factors that can induce

decomposition. The primary causes are:

Light: Exposure to light, especially UV light, causes photolysis, leading to the formation of

iron tetracarbonyl (Fe(CO)₄) and diiron nonacarbonyl (Fe₂(CO)₉).[1][2]

Heat: Elevated temperatures accelerate decomposition.[2] The compound decomposes at

temperatures exceeding 100°C and may explode upon heating.[3]

Air (Oxygen): Fe(CO)₅ is air-sensitive and can ignite spontaneously in air.[4][5] It evolves

carbon monoxide upon exposure to air.[2]

Moisture: Contact with moist air or water can lead to slow decomposition, liberating carbon

monoxide.[3]

Q2: What are the visible signs of iron pentacarbonyl decomposition?
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A2: A fresh, pure sample of iron pentacarbonyl is a straw-yellow or orange liquid.[1] As it

decomposes, older samples will appear darker in color.[1][6] The formation of solid precipitates,

such as diiron nonacarbonyl, may also be observed.

Q3: What are the decomposition products of iron pentacarbonyl?

A3: Decomposition can yield several products depending on the conditions:

Iron Tetracarbonyl (Fe(CO)₄) and Diiron Nonacarbonyl (Fe₂(CO)₉): Formed upon exposure to

light.[1][2]

Iron Oxides and Carbon Monoxide (CO): Produced during thermal decomposition, burning,

or exposure to air.[1][2]

Pure Iron: Can be produced upon decomposition.[2]

Q4: Are there any chemical stabilizers that can be added to prevent decomposition?

A4: Current literature and safety data sheets do not recommend the addition of chemical

stabilizers. The primary method for preventing decomposition is strict control of storage

conditions.

Troubleshooting Guide: Investigating Iron
Pentacarbonyl Decomposition
If you suspect your iron pentacarbonyl has decomposed, use this guide to identify the

potential cause.

Problem: The iron pentacarbonyl solution has darkened or contains a precipitate.
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Decomposition Suspected
(Dark Color, Precipitate)

Was the material stored at the
recommended temperature (2-8 °C)?

Was the container protected
from light (stored in the dark)?

Yes

High temperature is a likely cause.
Review storage procedures.

No

Was the material stored under
an inert atmosphere (e.g., Nitrogen)?

Yes

Light exposure is a likely cause.
Ensure storage in a dark location.

No

Was the container seal
tightly closed and intact?

Yes

Air/Oxygen exposure is a likely cause.
Review inert gas handling procedures.

No

Air/Moisture ingress is a likely cause.
Inspect container and sealing method.

No

If all conditions were met, consider
the age of the material or contact
the supplier for quality analysis.

Yes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b077669#how-to-prevent-the-decomposition-of-iron-
pentacarbonyl-during-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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